Cas no 851949-23-0 (ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product name: ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851949-23-0
• MF: C₂₆H₂₄FN₃O₆S
• MW: 525.548668861389
• CID: 6589606
• PubChem ID: 3322997

ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• AKOS024590192
• AB00670358-01
• ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• F0641-0303
• ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• 851949-23-0
• ethyl 5-[(3,4-diethoxybenzoyl)amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(3,4-diethoxybenzoyl)amino]-3-(4-fluorophenyl)-3,4-dihydro-4-oxo-, ethyl ester

• Inchi： 1S/C26H24FN3O6S/c1-4-34-19-12-7-15(13-20(19)35-5-2)23(31)28-24-21-18(14-37-24)22(26(33)36-6-3)29-30(25(21)32)17-10-8-16(27)9-11-17/h7-14H,4-6H2,1-3H3,(H,28,31)
• InChI Key： CWFCMGZIDRQCPK-UHFFFAOYSA-N
• SMILES： S1C=C2C(C(=O)OCC)=NN(C3C=CC(=CC=3)F)C(C2=C1NC(C1C=CC(=C(C=1)OCC)OCC)=O)=O

Computed Properties

• Exact Mass: 525.13698483g/mol
• Monoisotopic Mass: 525.13698483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 10
• Complexity: 867
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 11.39±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Introduction to Ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851949-23-0)

Ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851949-23-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a thienopyridazine core, substituted with various functional groups that contribute to its unique properties and biological activities.

The thienopyridazine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the 3,4-diethoxybenzamido and 4-fluorophenyl substituents on the thienopyridazine core significantly influences the compound's pharmacological profile. These substituents enhance the compound's lipophilicity and improve its binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate as a lead compound for the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate have also been studied extensively. It has been found to exhibit good oral bioavailability and favorable metabolic stability, making it suitable for further development as an oral therapeutic agent. However, further optimization may be required to improve its solubility and reduce potential side effects.

In terms of safety and toxicity, preliminary studies have shown that ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate is generally well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are needed to fully assess its safety profile before it can be advanced to clinical trials.

The future development of ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate will likely involve further structural modifications to enhance its potency and selectivity for specific biological targets. Additionally, efforts will be directed towards optimizing its pharmacokinetic properties and evaluating its efficacy in animal models of disease.

In conclusion, ethyl 5-(3,4-diethoxybenzamido)-3-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No. 851949-23-0) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive candidate for further preclinical and clinical investigation.